Levothyroxine sodium monohydrate
Overview
Description
Levothyroxine sodium is a synthetic form of the thyroid hormone thyroxine (T4), which is naturally produced by the thyroid gland. It is primarily used to treat hypothyroidism, a condition where the thyroid gland does not produce enough thyroid hormone. Levothyroxine sodium is also used to prevent and treat certain types of thyroid tumors .
Preparation Methods
Synthetic Routes and Reaction Conditions
Levothyroxine sodium is synthesized through a multi-step process. One common method involves the iodination of 3,5-diiodo-L-tyrosine to produce 3,5-diiodothyronine, which is then further iodinated to form thyroxine. The final step involves converting thyroxine to its sodium salt form .
Industrial Production Methods
Industrial production of levothyroxine sodium involves the use of advanced techniques to ensure high purity and yield. The process typically includes the formation of intermediates such as 3,5-diiodo-L-tyrosine copper complex and bis(p-anisyl)iodonium iodide. These intermediates are then subjected to iodination and other chemical reactions to produce levothyroxine sodium .
Chemical Reactions Analysis
Types of Reactions
Levothyroxine sodium undergoes various chemical reactions, including:
Oxidation: Levothyroxine sodium can be oxidized under certain conditions, leading to the formation of degradation products.
Reduction: Reduction reactions are less common but can occur under specific conditions.
Substitution: Halogen substitution reactions can occur, particularly involving the iodine atoms in the molecule
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide and other peroxides.
Reducing Agents: Sodium borohydride.
Substitution Reagents: Iodine and other halogens
Major Products Formed
The major products formed from these reactions include various iodinated derivatives of thyroxine and its degradation products .
Scientific Research Applications
Levothyroxine sodium has a wide range of scientific research applications:
Chemistry: Used as a reference standard in analytical chemistry for the quantification of thyroid hormones.
Biology: Studied for its role in regulating metabolism and growth in various organisms.
Medicine: Widely used in the treatment of hypothyroidism and thyroid cancer. It is also used in research to study thyroid hormone metabolism and its effects on different tissues.
Industry: Used in the pharmaceutical industry for the production of thyroid hormone replacement therapies .
Mechanism of Action
Levothyroxine sodium acts as a replacement for the natural thyroid hormone thyroxine (T4). It is converted to its active form, triiodothyronine (T3), in peripheral tissues. T3 then binds to thyroid hormone receptors in the nucleus of cells, leading to the activation of gene transcription and protein synthesis. This results in increased metabolic rate, enhanced oxygen consumption, and various other physiological effects .
Comparison with Similar Compounds
Similar Compounds
Liothyronine (T3): Another thyroid hormone used in the treatment of hypothyroidism. It is more potent but has a shorter half-life compared to levothyroxine sodium.
Desiccated Thyroid Extract: A natural product derived from animal thyroid glands, containing both T4 and T3. It has a variable composition and is less commonly used.
Liotrix: A synthetic combination of T4 and T3 in a fixed ratio. .
Uniqueness of Levothyroxine Sodium
Levothyroxine sodium is unique due to its stability, long half-life, and predictable pharmacokinetics. It is the preferred treatment for hypothyroidism because it allows for consistent and controlled thyroid hormone replacement .
Properties
IUPAC Name |
sodium;(2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]propanoate;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11I4NO4.Na.H2O/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23;;/h1-2,4-5,12,21H,3,20H2,(H,22,23);;1H2/q;+1;/p-1/t12-;;/m0../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANMYAHDLKVNJJO-LTCKWSDVSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)[O-])N.O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)C[C@@H](C(=O)[O-])N.O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12I4NNaO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
816.87 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
25416-65-3, 31178-59-3, 55-03-8 |
Source
|
| Record name | Levothyroxine sodium [USP:INN:JAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025416653 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Levothyroxine sodium monohydrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031178593 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Levothyroxine sodium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.000.202 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | L-Tyrosine, O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-, monosodium salt, hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LEVOTHYROXINE SODIUM MONOHYDRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B82379R9W0 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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